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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299 Get Quote

For researchers, scientists, and drug development professionals utilizing Fourier-Transform

Infrared (FTIR) spectroscopy, the choice of the matrix material for solid sample analysis is a

critical decision that can significantly impact spectral quality and the scope of analysis.

Potassium Bromide (KBr) has long been the industry standard for creating transparent pellets.

However, Cesium Bromide (CsBr) presents a viable alternative, particularly for applications

requiring an extended spectral range. This guide provides an objective, data-driven comparison

of CsBr and KBr to aid in the selection of the optimal material for your FTIR analysis needs.

Performance Comparison at a Glance
A summary of the key physical and optical properties of Cesium Bromide and Potassium

Bromide relevant to FTIR spectroscopy is presented below. This data has been compiled from

various scientific resources to provide a direct comparison.
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Property
Cesium Bromide
(CsBr)

Potassium
Bromide (KBr)

Significance in
FTIR Analysis

Transmission Range
~0.21 to 55 µm

(47,600 to 182 cm⁻¹)

~0.25 to 26 µm

(40,000 to 385 cm⁻¹)

CsBr offers a

significantly wider

transmission window,

especially into the far-

infrared region,

making it suitable for

analyzing low-

frequency vibrations.

Refractive Index (at

10 µm)
~1.69 ~1.53

The refractive index

impacts light

scattering and the

potential for

interference fringes in

the spectrum. A closer

match to the sample's

refractive index can

reduce scattering.

Hygroscopicity

(Solubility in Water at

25°C)

~123 g/100 mL[1] ~67.8 g/100 mL

Both are hygroscopic,

but CsBr's higher

solubility indicates a

greater affinity for

moisture, requiring

more stringent

handling and storage

conditions to avoid

water peaks in the

spectra.

Crystal Structure Cubic (CsCl type) Cubic (NaCl type)

The crystal structure

can influence the

material's hardness

and how it forms a

pellet under pressure.
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Molecular Weight 212.81 g/mol 119.00 g/mol

This property is

generally of minor

consequence for the

application but is a

fundamental

characteristic.

Hardness (Knoop) Softer than KBr 7.0

The softer nature of

CsBr can make it

easier to press into a

uniform pellet but also

more susceptible to

scratching.

In-Depth Analysis of Key Parameters
Transmission Range: The most significant advantage of Cesium Bromide is its extended

transmission range into the far-infrared, down to approximately 182 cm⁻¹.[2] This makes it the

material of choice for studying low-frequency vibrations such as those found in organometallic

compounds, inorganic materials, and some pharmaceuticals. Potassium Bromide, while

excellent for the mid-infrared region, has a cutoff at around 385 cm⁻¹.[3]

Hygroscopicity: Both CsBr and KBr are hygroscopic and readily absorb atmospheric moisture.

This can lead to the appearance of broad water absorption bands in the FTIR spectrum,

potentially obscuring sample peaks. With a higher solubility in water, CsBr is more hygroscopic

than KBr, necessitating extremely dry storage conditions and rapid sample preparation,

preferably in a glove box or a desiccated environment.

Sample Compatibility: Both salts are generally inert and do not react with most organic

samples. However, ion exchange can occur with certain samples, such as amine hydrohalides,

leading to spectral artifacts. This is a consideration for both matrices.

Experimental Protocols
The preparation of high-quality pellets is paramount for obtaining reliable FTIR spectra. The

following are detailed methodologies for preparing both CsBr and KBr pellets.
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Materials and Equipment:
Spectroscopy-grade Cesium Bromide or Potassium Bromide (dried in an oven at ~110°C

for 2-4 hours and stored in a desiccator)

Agate mortar and pestle

Pellet press with a die set (e.g., 13 mm)

Vacuum pump (recommended)

Spatula

Analytical balance

Infrared spectrometer

Pellet Preparation Workflow:
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Preparation

Mixing

Pressing

Analysis

Dry CsBr/KBr Powder

Mix Sample and CsBr/KBr (1:100 ratio)

Grind Sample (1-2 mg)

Gently Grind Mixture

Load Die with Mixture

Apply Pressure (8-10 tons)

Apply Vacuum (optional but recommended)

Mount Pellet in Spectrometer

Acquire FTIR Spectrum

Click to download full resolution via product page

FTIR Pellet Preparation Workflow
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Detailed Steps:
Drying the Matrix: Place a small amount of spectroscopy-grade CsBr or KBr powder in a

drying oven at approximately 110°C for at least 2-3 hours to remove any absorbed moisture.

Allow it to cool to room temperature in a desiccator before use.

Sample Preparation: Weigh approximately 1-2 mg of the solid sample. In an agate mortar,

grind the sample to a fine, consistent powder. The particle size should ideally be less than

the wavelength of the IR radiation to minimize scattering.

Mixing: Add approximately 100-200 mg of the dried CsBr or KBr powder to the mortar

containing the ground sample. A sample-to-matrix ratio of about 1:100 is typical. Gently but

thoroughly mix the sample and the matrix with the pestle until a homogenous mixture is

obtained. Avoid excessive grinding at this stage to prevent excessive moisture absorption.

Loading the Die: Transfer the mixture into the die of a pellet press, ensuring an even

distribution.

Pressing the Pellet: Assemble the die and place it in a hydraulic press. Apply a pressure of 8-

10 tons for several minutes. If available, applying a vacuum during pressing helps to remove

trapped air and moisture, resulting in a more transparent pellet.

Pellet Inspection and Analysis: Carefully remove the pellet from the die. A high-quality pellet

should be translucent or transparent. Mount the pellet in the sample holder of the FTIR

spectrometer and acquire the spectrum.

Logical Comparison of Material Selection
The choice between CsBr and KBr is primarily dictated by the specific requirements of the FTIR

analysis. The following decision pathway illustrates the logical considerations.
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Start: Select Matrix for FTIR

Is analysis in the far-IR region (<400 cm⁻¹) required?

Use Cesium Bromide (CsBr)

Yes

Use Potassium Bromide (KBr)

No

Are stringent moisture control measures feasible?

Yes

Consider KBr as a less hygroscopic alternative

No

Click to download full resolution via product page

Decision Pathway for Matrix Selection

Conclusion
Potassium Bromide remains the workhorse for routine mid-infrared FTIR analysis of solid

samples due to its broad transparency in this region, lower cost, and slightly lower

hygroscopicity compared to Cesium Bromide. However, for researchers and scientists

investigating molecular vibrations in the far-infrared region, Cesium Bromide is the superior

choice, offering an extended spectral window that can provide crucial structural information.

The trade-off for this extended range is the increased hygroscopicity of CsBr, which demands

more rigorous sample handling and preparation to obtain high-quality, artifact-free spectra. By

understanding the distinct properties and handling requirements of each material, researchers

can make an informed decision to optimize their FTIR analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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